2-(1H-indol-1-yl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acetamide

• IUPAC Name: 2-indol-1-yl-N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C19H21N3O3/c1-14-11-16(25-2)12-19(24)22(14)10-8-20-18(23)13-21-9-7-15-5-3-4-6-17(15)21/h3-7,9,11-12H,8,10,13H2,1-2H3,(H,20,23)
• InChI Key: JHHOFBLSFDDGMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)CN2C=CC3=CC=CC=C32)OC
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

2-(1H-indol-1-yl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound is also known as "compound A" and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Scientific Research Applications

Antiallergic Properties

The compound, related to N-(pyridin-4-yl)-(indol-3-yl)acetamides, has been investigated for its potential as an antiallergic agent. A study highlighted the synthesis of similar compounds and evaluated their antiallergic potency. One particular amide in this series was found to be significantly more potent than the reference antiallergic compound astemizole, indicating its potential for treating allergies (Menciu et al., 1999).

Antimicrobial Activity

A dipeptide derivative, closely related to the compound , demonstrated significant antimicrobial activity. This derivative was also radioiodinated, suggesting its potential use in imaging applications (Abdel-Ghany et al., 2013).

Antifungal and Antibacterial Properties

Another study synthesized acetamide derivatives with a similar structure and assessed their antibacterial and antifungal activities. Some of these compounds showed promising results against pathogenic microorganisms, indicating the potential of such compounds in treating infections (Debnath & Ganguly, 2015).

Potential Use in Pharmaceuticals

The compound's structural class has been mentioned in pharmaceutical patent literature, indicating its relevance in drug discovery and development. Such compounds have been noted for their diverse biological activities, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic properties (Habernickel, 2002).

Radioactive Labeling for Imaging

A similar compound was successfully synthesized and labeled with a radioactive isotope for potential use as an imaging agent. This application suggests the utility of such compounds in diagnostic imaging, particularly in the context of brain SPECT (Abdel-Ghany et al., 2013).